Cas no 198210-57-0 (endo-N-benzyl-8-aza-bicyclo[3.2.)

• Product name: endo-N-benzyl-8-aza-bicyclo[3.2.
• CAS No: 198210-57-0
• MF: C₁₄H₂₀N₂
• MW: 216.322
• CID: 94110
• PubChem ID: 52215346

endo-N-benzyl-8-aza-bicyclo[3.2. Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-amine, N-(phenylmethyl)-
• N-benzyl-(8-aza-bicyclo[3.2.1]oct-3-yl)-amine
• endo-N-benzyl-8-aza-bicyclo[3.2.1]octan-3-amine
• N-(Phenylmethyl)-8-azabicyclo[3.2.1]octan-3-amine
• AKOS015909629
• 198210-57-0
• endo-N-benzyl-8-azabicyclo[3.2.1]octan-3-amine
• endo-N-benzyl-8-aza-bicyclo[3.2.

• Inchi： InChI=1S/C14H20N2/c1-2-4-11(5-3-1)10-15-14-8-12-6-7-13(9-14)16-12/h1-5,12-16H,6-10H2
• InChI Key： MBORLOMNPQQJJD-UHFFFAOYSA-N
• SMILES： C1C=CC(CNC2CC3CCC(N3)C2)=CC=1

Computed Properties

• Exact Mass: 216.163
• Monoisotopic Mass: 216.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 2